Cas no 878734-55-5 (1,6,7-trimethyl-3-(4-methylphenyl)methyl-8-(propan-2-yl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione)

• Product Name: 1,6,7-trimethyl-3-(4-methylphenyl)methyl-8-(propan-2-yl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione
• CAS No: 878734-55-5
• MF: C₂₁H₂₅N₅O₂
• MW: 379.455504179001
• CID: 5556472
• Update Time: 2025-07-14

1,6,7-trimethyl-3-(4-methylphenyl)methyl-8-(propan-2-yl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 4,7,8-trimethyl-2-[(4-methylphenyl)methyl]-6-propan-2-ylpurino[7,8-a]imidazole-1,3-dione
• 1,6,7-trimethyl-3-(4-methylphenyl)methyl-8-(propan-2-yl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

• Inchi： 1S/C21H25N5O2/c1-12(2)25-14(4)15(5)26-17-18(22-20(25)26)23(6)21(28)24(19(17)27)11-16-9-7-13(3)8-10-16/h7-10,12H,11H2,1-6H3
• InChI Key： QAKHFPJMJUTGSV-UHFFFAOYSA-N
• SMILES： N12C(C)=C(C)N(C(C)C)C1=NC1=C2C(=O)N(CC2=CC=C(C)C=C2)C(=O)N1C

Additional information on 1,6,7-trimethyl-3-(4-methylphenyl)methyl-8-(propan-2-yl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

Recent Advances in the Study of 1,6,7-trimethyl-3-(4-methylphenyl)methyl-8-(propan-2-yl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione (CAS: 878734-55-5)

The compound 1,6,7-trimethyl-3-(4-methylphenyl)methyl-8-(propan-2-yl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione (CAS: 878734-55-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic compound, characterized by its imidazopurine-dione core, has been the subject of several studies aimed at elucidating its pharmacological properties, mechanism of action, and potential as a lead compound for drug development.

Recent research has focused on the synthesis and optimization of this compound to enhance its bioavailability and target specificity. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that modifications to the substituents on the imidazopurine-dione scaffold could significantly improve its binding affinity to adenosine receptors, particularly the A2A subtype. This finding suggests potential applications in neurodegenerative diseases, where adenosine receptor modulation is a promising therapeutic strategy.

In addition to its receptor-binding properties, 1,6,7-trimethyl-3-(4-methylphenyl)methyl-8-(propan-2-yl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione has shown inhibitory effects on certain kinases involved in inflammatory pathways. A preclinical study highlighted its ability to suppress the activity of JAK-STAT signaling components, which are critical in autoimmune disorders. These results were corroborated by in vitro assays and animal models, indicating its potential as an anti-inflammatory agent.

Further investigations into the pharmacokinetics of this compound have revealed favorable metabolic stability and low toxicity profiles, making it a viable candidate for further clinical development. However, challenges remain in optimizing its solubility and achieving targeted delivery to specific tissues. Ongoing research is exploring novel formulation strategies, including nanoparticle-based delivery systems, to address these limitations.

In conclusion, 1,6,7-trimethyl-3-(4-methylphenyl)methyl-8-(propan-2-yl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione represents a promising scaffold for the development of therapeutics targeting adenosine receptors and inflammatory pathways. Continued research efforts are expected to yield more insights into its full therapeutic potential and pave the way for its translation into clinical applications.